Cas no 2417-74-5 (1-(Bromomethyl)-4-butoxy-benzene)

• Product Name: 1-(Bromomethyl)-4-butoxy-benzene
• CAS No: 2417-74-5
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 251160
• PubChem ID: 12785266
• Update Time: 2025-04-19

1-(Bromomethyl)-4-butoxy-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-4-butoxy-
• 1-(bromomethyl)-4-butoxybenzene
• 1-(Bromomethyl)-4-butoxy-benzene
• 4-N-BUTOXYBENZYL BROMIDE
• 4-butoxybenzyl bromide
• 1-(bromomethyl) -4-butoxybenzene
• 2417-74-5
• SCHEMBL4487824
• DTXSID50509795
• BDFZQEDEJPQJNB-UHFFFAOYSA-N
• Benzene, 1-(bromomethyl)-4-butoxy-
• CAA41774

• Inchi： 1S/C11H15BrO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8-9H2,1H3
• InChI Key： BDFZQEDEJPQJNB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 242.03100
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 292.675 °C at 760 mmHg
• Flash Point: 115.708 °C
• PSA: 9.23000
• LogP: 3.76040
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(Bromomethyl)-4-butoxy-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides